6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carbonitrile

• Molecular Formula: C8H5ClN4
• Molecular Weight: 192.60 g/mol
• IUPAC Name: 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carbonitrile
• InChI: InChI=1S/C8H5ClN4/c1-5-6(4-10)13-8(11-5)3-2-7(9)12-13/h2-3H,1H3
• InChI Key: HQEJNZQUWHEUDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=N1)C=CC(=N2)Cl)C#N

Description

6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carbonitrile is a useful research compound. Its molecular formula is C8H5ClN4 and its molecular weight is 192.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxamide (1.5 g, 7.0 mmol) produced in the above, pyridine (1.7 mL, 21 mmol) and tetrahydrofuran (20 mL) was added dropwise under ice-cooling a solution of trifluoroacetic anhydride (1.5 mL, 11 mmol) in tetrahydrofuran (5 mL), and the mixture was stirred at room temperature for 2 hr. A saturated aqueous sodium bicarbonate solution was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The collected organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate, and the insoluble material was filtered off. The filtrate was concentrated under reduced pressure, the obtained residue was purified by silica gel column chromatography (ethyl acetate/hexane=50/50→100/0), and the obtained solution was concentrated under reduced pressure. The obtained residue was washed with diisopropyl ether to give the title compound (887 mg, 66%) as a colorless solid.